![molecular formula C16H17N3O4S B5836649 ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate](/img/structure/B5836649.png)
ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate, also known as ethyl 4-[N-(3-methyl-2-thienyl)carbamoyl-N-(2-nitrophenyl)hydrazino]benzoate, is a chemical compound that has been widely used in scientific research. This compound is a member of the hydrazinecarboxamide family and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate 4-[({2-[(3-mthis compound-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate is not fully understood. However, it is believed to work by inhibiting specific enzymes and pathways involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Ethyl 4-[({2-[(3-mthis compound-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels) and metastasis (the spread of cancer cells to other parts of the body).
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate 4-[({2-[(3-mthis compound-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate in lab experiments is its potential as an anti-cancer agent. However, one limitation is that the compound has not yet been extensively studied in vivo, and its safety and efficacy in humans are still unknown.
Future Directions
There are several future directions for research on ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate 4-[({2-[(3-mthis compound-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other drugs or therapies. Another direction is to study its effects on other diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of ethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate 4-[({2-[(3-mthis compound-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate involves the reaction of this compound 4-aminobenzoate with 3-mthis compound-2-thiophene carboxylic acid chloride in the presence of a base such as triethyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoateamine. The resulting intermediate is then reacted with hydrazine hydrate and 2-nitrobenzoyl chloride to form the final product.
Scientific Research Applications
Ethyl 4-[({2-[(3-methyl 4-[({2-[(3-methyl-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate has been used in various scientific research applications, particularly in the field of medicinal chemistry. It has been found to have potential as an anti-cancer agent, as well as in the treatment of other diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
ethyl 4-[[(3-methylthiophene-2-carbonyl)amino]carbamoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c1-3-23-15(21)11-4-6-12(7-5-11)17-16(22)19-18-14(20)13-10(2)8-9-24-13/h4-9H,3H2,1-2H3,(H,18,20)(H2,17,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWUMEIAMRCNRDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NNC(=O)C2=C(C=CS2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.